(S)-Benzyl 3-(2,5-dioxooxazolidin-4-yl)propanoate
Overview
Description
“(S)-Benzyl 3-(2,5-dioxooxazolidin-4-yl)propanoate” is a chemical compound with the CAS Number: 3190-71-4 . It has a molecular weight of 263.25 . The IUPAC name of this compound is benzyl 3-[(4S)-2,5-dioxo-1,3-oxazolidin-4-yl]propanoate .
Synthesis Analysis
The synthesis of this compound involves the use of phosgene in tetrahydrofuran at 45 - 65℃ for approximately 1 hour . The reaction mixture is then purged with nitrogen and the excess phosgene and tetrahydrofuran are removed by vacuum stripping .Molecular Structure Analysis
The molecular formula of “this compound” is C13H13NO5 . The InChI Code is 1S/C13H13NO5/c15-11(18-8-9-4-2-1-3-5-9)7-6-10-12(16)19-13(17)14-10/h1-5,10H,6-8H2,(H,14,17)/t10-/m0/s1 .Chemical Reactions Analysis
The compound is involved in a reaction with phosgene in tetrahydrofuran . The reaction conditions include a temperature of 45 - 65℃ and a duration of approximately 1 hour .Physical And Chemical Properties Analysis
The compound is a white to yellow solid . It is stored in a freezer under inert atmosphere . The compound has a high GI absorption and is not a BBB permeant . It is not a substrate or inhibitor of various CYP enzymes . The compound has a Log Po/w (iLOGP) of 1.42 .Scientific Research Applications
Synthesis Applications
- (S)-Benzyl 3-(2,5-dioxooxazolidin-4-yl)propanoate is used in the synthesis of various pharmacologically active compounds. For example, it plays a role in the synthesis of 4H-4-oxo-1-benzopyran-3-yl and 1,3-diarylpyrazol-4-yl propanoic acids, which exhibit antifungal, antibacterial, and anticoagulant activities (Reddy & Rao, 2006).
- It is involved in the synthesis of new hybrid anticonvulsants, linking fragments of well-known antiepileptic drugs (Kamiński et al., 2015).
Antimicrobial Activity
- The compound plays a role in the synthesis of molecules with antimicrobial properties. For example, ethyl(3-aryl-2-bromo)propanoate, similar in structure to this compound, is used to synthesize compounds with antimicrobial activity (Цялковский et al., 2005).
Anticancer Applications
- It has been utilized in the creation of novel anticancer agents. Specifically, N-benzyl aplysinopsin analogs synthesized using similar compounds have shown potent growth inhibition against various cancer cell lines (Penthala et al., 2011).
Radiopharmaceuticals
- It is used in the synthesis of radiopharmaceuticals for PET imaging, like the synthesis of O-[2-[18F]fluoro-3-(2-nitro-1H-imidazole-1-yl)propyl]tyrosine ([18F]FNT), which is significant for detecting hypoxic tumor tissues (Malik et al., 2012).
Antioxidant Properties
- Its derivatives have been studied for their antioxidant properties. For instance, new (2,4- and 3,4-dimethoxyphenyl)-1,2,4-triazoles synthesized using similar compounds demonstrated significant antioxidant activity (Dovbnya et al., 2022).
Biological Agent Synthesis
- It aids in the synthesis of biological agents, like the creation of benzimidazo[1,2-a][1,4]diazepinones, which are novel compounds with potential biological activity (Ghandi et al., 2011).
Safety and Hazards
properties
IUPAC Name |
benzyl 3-[(4S)-2,5-dioxo-1,3-oxazolidin-4-yl]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO5/c15-11(18-8-9-4-2-1-3-5-9)7-6-10-12(16)19-13(17)14-10/h1-5,10H,6-8H2,(H,14,17)/t10-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGCBVSDSTGUPBC-JTQLQIEISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)CCC2C(=O)OC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC(=O)CC[C@H]2C(=O)OC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40431091 | |
Record name | Glutamic acid,5-benzyl ester,NCA | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40431091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3190-71-4 | |
Record name | Glutamic acid,5-benzyl ester,NCA | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40431091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Oxazolidinepropanoic acid, 2,5-dioxo-, phenylmethyl ester, (4S) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.107.007 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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